Cas no 10021-15-5 (2'-Hydroxy-2,4',6'-trimethoxychalcone)
10021-15-5 structure
Product Name:2'-Hydroxy-2,4',6'-trimethoxychalcone
CAS No:10021-15-5
MF:C18H18O5
MW:314.332525730133
CID:153934
PubChem ID:637261
Update Time:2024-02-29
2'-Hydroxy-2,4',6'-trimethoxychalcone Chemical and Physical Properties
Names and Identifiers
-
- Valeric-4-d acid,3,5-dihydroxy-3-methyl-, (3RS,4SR)- (8CI)
- 2-HYDROXY-2',4',6'-TRIMETHOXYCHALCONE
- 2'-Hydroxy-2,4',6'-trimethoxychalcone
- KKTYCZKXENFEJP-CMDGGOBGSA-N
- LMPK12120205
- 2'-Hydroxy-2,4',6'-trimethoxychalcone, AldrichCPR
- 1-(2-Hydroxy-4.6-dimethoxy-phenyl)-3-(2-methoxyphenyl)-propenone
- 2-Propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-
- (2E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
- 2-propen-1-one, 1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)-, (2E)-
- InChI=1/C18H18O5/c
- AKOS024287214
- InChI=1/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8
- (E)-1-(2-hydroxy-4,6-dimethoxyphenyl)-3-(2-methoxyphenyl)prop-2-en-1-one
- SCHEMBL5087999
- 10021-15-5
- CHEMBL258497
-
- Inchi: 1S/C18H18O5/c1-21-13-10-15(20)18(17(11-13)23-3)14(19)9-8-12-6-4-5-7-16(12)22-2/h4-11,20H,1-3H3/b9-8+
- InChI Key: KKTYCZKXENFEJP-CMDGGOBGSA-N
- SMILES: O(C)C1C=C(C=C(C=1C(/C=C/C1C=CC=CC=1OC)=O)O)OC
Computed Properties
- Exact Mass: 149.08
- Monoisotopic Mass: 149.08
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 408
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65
- XLogP3: 3.8
2'-Hydroxy-2,4',6'-trimethoxychalcone Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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